1-methyl-3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

• IUPAC Name: 2-methyl-5-[3-(trifluoromethyl)phenyl]pyrazol-3-amine
• InChI: InChI=1S/C11H10F3N3/c1-17-10(15)6-9(16-17)7-3-2-4-8(5-7)11(12,13)14/h2-6H,15H2,1H3
• InChI Key: QROZNIWVOVXYSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC(=CC=C2)C(F)(F)F)N
• Molecular Formula: C11H10F3N3
• Molecular Weight: 241.21 g/mol

Description

“1-methyl-3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine” is a chemical compound. It is also known as Fluridone. Fluridone is an organic compound that is used as an aquatic herbicide often used to control invasive plants.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new tricyclic, trifluoromethylated indenopyrazole, was synthesized from 2-acetyl-1,3-indanedione and 4-trifluoromethylphenylhydrazine. Another study reported the synthesis of a new triazene 1-oxide derivative.

Scientific Research Applications

Synthesis and Characterization

• Xu Li-feng (2011) reported the synthesis and characterization of pyrazolo pyrimidine derivatives, showcasing the process of synthesizing intermediates like 3-(4-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine. This highlights its utility in creating novel compounds with potential biological activities (Xu Li-feng, 2011).
• D. Shi, Yao Zhou, and H. Liu (2010) synthesized a series of 3-methyl-1,4,6-triaryl-1H-pyrazolo pyridines using a related compound. Their method emphasizes environmentally benign procedures and high yields (Shi, Zhou, & Liu, 2010).

Anticancer Activity

• K. Chavva et al. (2013) synthesized novel alkyl amide functionalized trifluoromethyl substituted pyrazolo pyridine derivatives, starting from a similar compound. These derivatives showed promising bioactivity against several cancer cell lines, indicating potential as anticancer agents (Chavva et al., 2013).

Crystal Structure and Characterization

• M. Gowri et al. (2012) synthesized and characterized a novel Schiff base crystal derived from a similar pyrazolone. This study contributes to understanding the crystal structure and interactions within such compounds (Gowri et al., 2012).

Synthesis of Fluorinated Derivatives

• S. Shelke et al. (2007) focused on the synthesis of fluorine-containing derivatives, highlighting the use of similar compounds in creating environmentally friendly and antimicrobially active substances (Shelke et al., 2007).

Antimicrobial Activity

• Manjunatha Bhat et al. (2016) synthesized new triazolyl pyrazole derivatives using a compound similar to 1-methyl-3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine. These compounds exhibited broad-spectrum antimicrobial activities and moderate to good antioxidant activities (Bhat et al., 2016).

Structural Analysis

• A. Amarasekara et al. (2009) explored the tautomerism of 4-acylpyrazolone Schiff bases and studied the crystal structure of a related compound, which contributes to the understanding of its structural dynamics (Amarasekara et al., 2009).

Safety and Hazards

The safety data sheet for a similar compound, “1-Methyl-3-trifluoromethyl-1H-pyrazole”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.